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Abstract

Ribonuclease L (RNase L) is a crucial enzyme in the innate immune system, acting as a key
effector of the antiviral and antiproliferative activities of interferons. Its activation triggers the
degradation of viral and cellular RNA, thereby inhibiting pathogen replication and inducing
apoptosis in infected cells. Activation of RNase L is endogenously mediated by 2',5'-linked
oligoadenylates (2-5A), which are synthesized by oligoadenylate synthetases (OAS) in
response to double-stranded RNA (dsRNA). The transient nature and poor cell permeability of
2-5A limit its use as a research tool. This technical guide focuses on the application of
synthetic, small-molecule RNase L ligands, specifically activators, that overcome these
limitations. These cell-permeable molecules serve as powerful research tools for investigating
the RNase L pathway, validating its role in various disease models, and exploring its
therapeutic potential. This document provides a comprehensive overview of their mechanism of
action, quantitative data, experimental protocols, and the signaling pathways involved.

A note on nomenclature: The term "RNase L ligand 1" is used by some commercial suppliers.
This guide focuses on the well-characterized small-molecule activators, often referred to as
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"compound 1" and "compound 2" in seminal publications, which are available commercially
under various names.

Mechanism of Action: Direct Activation of RNase L

Unlike the natural pathway that requires interferon induction and OAS activation by dsRNA,
synthetic small-molecule ligands directly activate RNase L. These compounds are designed to
be cell-permeable, allowing for the direct study of RNase L function independent of upstream
signaling events.

The activation process follows a specific mechanistic path:

» Binding: The synthetic ligand enters the cell and binds to the 2-5A binding domain located
within the ankyrin repeat region of an inactive RNase L monomer.[1][2][3]

» Dimerization: This binding event induces a conformational change in the RNase L protein,
promoting its dimerization. Dimerization is an essential prerequisite for nuclease activation.

[1][2]

» Nuclease Activation: The formation of the RNase L dimer unmasks the C-terminal
ribonuclease domains, converting the latent enzyme into its active form.

» RNA Cleavage: Activated RNase L then cleaves single-stranded viral and cellular RNAs,
preferentially at UpUp and UpAp sequences, leading to the inhibition of protein synthesis
and induction of an antiviral state or apoptosis.[1][2]

Signaling Pathway Visualization

The following diagram illustrates the direct activation of RNase L by a synthetic ligand,
bypassing the canonical interferon-OAS pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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